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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the core principles and quantitative data surrounding the

phase behavior of undecane in binary mixtures. A thorough understanding of solid-liquid,

liquid-liquid, and vapor-liquid equilibria is paramount for applications ranging from materials

science and chemical engineering to pharmaceutical formulation and drug delivery. This

document provides a consolidated resource of experimental data, detailed methodologies, and

visual representations of experimental workflows to aid researchers and professionals in these

fields.

Introduction to Phase Equilibria of Binary Mixtures
The phase behavior of a binary mixture, such as those containing undecane, describes the

physical state of the mixture under different conditions of temperature, pressure, and

composition. The equilibrium between different phases (solid, liquid, and vapor) is governed by

the principles of thermodynamics. A phase diagram is a graphical representation of these

equilibrium conditions. For binary systems, temperature-composition diagrams are commonly

used to illustrate the phase boundaries at a constant pressure.

Undecane (n-C₁₁H₂₄), a straight-chain alkane, serves as a fundamental component in

numerous scientific and industrial applications. Its interactions with other molecules in a mixture

dictate the formation of different phases and are crucial for processes such as crystallization,

extraction, and distillation. The following sections delve into the specifics of solid-liquid, liquid-

liquid, and vapor-liquid equilibria for binary mixtures containing undecane.
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Solid-Liquid Equilibrium (SLE) of Undecane Binary
Mixtures
Solid-liquid equilibrium is critical for understanding crystallization, purification, and the

formulation of solid dosage forms. The phase diagrams of n-alkane mixtures can exhibit

various features, including eutectic points, peritectic points, and solid solutions. For instance,

binary mixtures of n-alkanes with an odd and an even number of carbon atoms can display

complex phase behavior.

Quantitative SLE Data
The following tables summarize the solid-liquid equilibrium data for selected binary mixtures of

undecane.

Table 1: Solid-Liquid Equilibrium Data for the n-Nonane + n-Undecane System

Mole Fraction Undecane
(x_undecane)

Onset Temperature (K) Peak Temperature (K)

0.00 220.3 223.5

0.10 215.8 218.9

0.20 218.4 222.1

0.30 221.7 225.2

0.40 225.1 228.6

0.50 228.5 231.9

0.60 232.0 235.2

0.70 235.5 238.6

0.80 239.0 241.9

0.90 242.5 245.1

1.00 246.0 248.5
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Table 2: Solid-Liquid Equilibrium Data for the Undecane + Dodecane System

Mole Fraction Dodecane
(x_dodecane)

Onset Temperature (K) Peak Temperature (K)

0.0 247.6 249.8

0.1 245.1 247.5

0.2 242.5 245.2

0.3 239.8 242.8

0.4 237.0 240.3

0.5 234.1 237.7

0.6 231.1 235.0

0.7 228.0 232.2

0.8 224.8 229.3

0.9 221.5 226.3

1.0 218.1 223.2

Experimental Protocol: Differential Scanning
Calorimetry (DSC)
Differential Scanning Calorimetry is a thermoanalytical technique used to measure the

difference in the amount of heat required to increase the temperature of a sample and a

reference as a function of temperature.

Methodology:

Sample Preparation:

Accurately weigh 5-10 mg of the binary mixture of a known composition into an aluminum

DSC pan.

Hermetically seal the pan to prevent any loss of volatile components during heating.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://www.benchchem.com/product/b072203?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prepare an empty hermetically sealed aluminum pan as a reference.

Instrument Setup:

Place the sample and reference pans into the DSC cell.

Purge the DSC cell with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50

mL/min) to provide an inert atmosphere and prevent oxidation.

Thermal Program:

Equilibrate the sample at a temperature well below the expected melting point.

Ramp the temperature at a controlled heating rate (e.g., 5-10 K/min) to a temperature

above the final melting point.

The heat flow to the sample is recorded as a function of temperature.

Data Analysis:

The resulting DSC thermogram shows endothermic peaks corresponding to melting

transitions.

The onset temperature of the peak is typically taken as the melting point of the eutectic

mixture or the solidus temperature.

The peak temperature represents the liquidus temperature for a given composition.

The area under the peak is integrated to determine the enthalpy of fusion.
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Workflow for determining solid-liquid equilibria using DSC.

Liquid-Liquid Equilibrium (LLE) of Undecane Binary
Mixtures
Liquid-liquid equilibrium occurs when a mixture of two or more liquids separates into two or

more distinct liquid phases at a certain temperature and composition. This behavior is common

in systems where the components have significantly different polarities, such as undecane and

water.

Quantitative LLE Data
The following table presents liquid-liquid equilibrium data for a representative binary mixture of

undecane.

Table 3: Liquid-Liquid Equilibrium Data for the Undecane + Methanol System at Atmospheric

Pressure

Temperature (K)
Mole Fraction Undecane
(Undecane-rich phase)

Mole Fraction Undecane
(Methanol-rich phase)

293.15 0.998 0.005

298.15 0.995 0.008

303.15 0.991 0.012

308.15 0.985 0.018

313.15 0.978 0.025

Note: Undecane and water are practically immiscible at ambient conditions, with the solubility

of undecane in water being extremely low.

Experimental Protocol: Cloud Point Method
The cloud point method is a visual technique used to determine the temperature at which a

single-phase liquid mixture becomes cloudy upon cooling, indicating the onset of phase

separation.
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Methodology:

Sample Preparation:

Prepare a series of binary mixtures of known compositions in sealed, transparent test

tubes.

The total volume of the mixture should be sufficient for clear observation.

Apparatus Setup:

Place the test tube containing the mixture in a temperature-controlled bath with a viewing

window.

A calibrated thermometer or temperature probe is immersed in the mixture to monitor its

temperature accurately.

A stirring mechanism (e.g., a magnetic stirrer) is used to ensure uniform temperature and

composition.

Measurement:

Heat the mixture until it becomes a single homogeneous phase (clear solution).

Slowly cool the solution while stirring continuously.

The temperature at which the first sign of turbidity or cloudiness appears is recorded as

the cloud point temperature.

The process can be repeated by gently heating the cloudy mixture until it becomes clear

again to confirm the temperature.

Data Analysis:

Repeat the measurement for all prepared compositions.

Plot the cloud point temperatures against the corresponding compositions to construct the

binodal curve of the phase diagram.
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Visualization of LLE Experimental Workflow
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Workflow for determining liquid-liquid equilibria via the cloud point method.

Vapor-Liquid Equilibrium (VLE) of Undecane Binary
Mixtures
Vapor-liquid equilibrium data are essential for the design of distillation processes, which are

widely used for separating liquid mixtures. The VLE of a binary mixture describes the

composition of the vapor phase that is in equilibrium with the liquid phase at a given

temperature and pressure.

Quantitative VLE Data
The following tables provide vapor-liquid equilibrium data for representative binary mixtures of

undecane.

Table 4: Vapor-Liquid Equilibrium Data for the Undecane + Propane System at 344.15 K

Pressure (MPa)
Mole Fraction Propane
(Liquid Phase, x_propane)

Mole Fraction Propane
(Vapor Phase, y_propane)

0.1 0.025 0.850

0.2 0.052 0.920

0.4 0.110 0.960

0.6 0.175 0.975

0.8 0.250 0.982

1.0 0.340 0.987

Table 5: Vapor-Liquid Equilibrium Data for the Undecane + Aniline System at 101.3 kPa
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Temperature (K)
Mole Fraction Undecane
(Liquid Phase,
x_undecane)

Mole Fraction Undecane
(Vapor Phase,
y_undecane)

457.2 0.100 0.235

459.8 0.200 0.380

462.5 0.300 0.490

465.1 0.400 0.580

467.6 0.500 0.655

470.0 0.600 0.725

472.3 0.700 0.790

474.5 0.800 0.855

476.6 0.900 0.925

Experimental Protocol: Static-Analytic Method
The static-analytic method is a precise technique for measuring VLE data. It involves allowing a

mixture of known overall composition to equilibrate in a closed cell at a constant temperature

and then analyzing the composition of the liquid and vapor phases.

Methodology:

Apparatus:

A thermostatted equilibrium cell equipped with pressure and temperature sensors.

A magnetic stirrer to ensure equilibrium is reached.

Sampling valves for both the liquid and vapor phases.

An analytical instrument, typically a gas chromatograph (GC), to determine the

composition of the samples.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 14 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072203?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Evacuate the equilibrium cell to remove any residual air.

Introduce a precisely known amount of the binary mixture into the cell.

Bring the cell to the desired temperature and allow the system to equilibrate with constant

stirring. Equilibrium is typically reached when the pressure remains constant over time.

Once equilibrium is established, stop stirring and allow the phases to separate.

Sampling and Analysis:

Carefully withdraw small samples from the liquid and vapor phases through the respective

sampling valves. The sample size should be small enough not to disturb the equilibrium.

Analyze the composition of each sample using a calibrated gas chromatograph.

Data Collection:

Record the equilibrium temperature, pressure, and the compositions of the liquid (x) and

vapor (y) phases.

Repeat the procedure for different overall compositions and/or temperatures to generate a

complete VLE dataset.
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Workflow for VLE determination using the static-analytic method.

Conceptual Relationships in Binary Phase Equilibria
The interplay between solid-liquid, liquid-liquid, and vapor-liquid equilibria governs the overall

phase behavior of a binary mixture. The following diagram illustrates the logical relationships

between these different types of phase equilibria.
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Conceptual relationships between different types of binary phase equilibria.

This diagram highlights how the different two-phase equilibria (SLE, LLE, VLE) represent the

boundaries between single-phase regions and can intersect to form three-phase equilibria,

such as the solid-liquid-vapor equilibrium line. The presence and nature of these equilibria are

determined by the intermolecular forces between the components of the binary mixture.
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[https://www.benchchem.com/product/b072203#undecane-phase-behavior-in-binary-
mixtures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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